Ethyl 5-(chlorocarbonyl)-1-methyl-1H-pyrazole-4-carboxylate

• CAS No.: 81303-67-5
• Molecular Formula: C8H9ClN2O3
• Molecular Weight: 216.62 g/mol
• IUPAC Name: ethyl 5-carbonochloridoyl-1-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C8H9ClN2O3/c1-3-14-8(13)5-4-10-11(2)6(5)7(9)12/h4H,3H2,1-2H3
• InChI Key: KPAYAUSLQHOZQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C)C(=O)Cl

Description

Ethyl 5-(chlorocarbonyl)-1-methyl-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C8H9ClN2O3 and its molecular weight is 216.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-ethyl-2H-pyrazole-3,4-dicarboxylic acid 4-ethyl ester (Example 10, steps 1-3, 3 g, 15 mmol) and thionyl chloride (40 ml) was heated to reflux (4 h). The thionyl chloride was evaporated, and the residue (3.38 g, 64%) was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

A mixture of 2-methyl-2H-pyrazole-3,4-dicarboxylic acid 4-ethyl ester (6.00 g) and thionyl chloride (82.8 g) was refluxed for 4 h. Excess thionyl chloride was removed under educed pressure; the obtained crude product (7.26 g, assumed purity ˜60%, 66%) was used in the next step without further purification.